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Compound of Interest

Compound Name: RO2959 monohydrochloride

Cat. No.: B560445

Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comprehensive analysis of the selectivity profile of RO2959 monohydrochloride against

various ion channels. The data presented herein is compiled from publicly available research to

facilitate an objective comparison with other ion channel modulators.

RO2959 monohydrochloride has emerged as a potent and highly selective inhibitor of the

Calcium Release-Activated Calcium (CRAC) channel, a critical component of store-operated

calcium entry (SOCE) in various cell types, including T lymphocytes.[1][2] Its high degree of

selectivity is a key attribute for a research tool and a potential therapeutic agent, minimizing off-

target effects that can confound experimental results and lead to adverse effects in clinical

applications.

Data Presentation: Quantitative Selectivity Profile
The following table summarizes the inhibitory activity of RO2959 monohydrochloride against

its primary targets and its lack of significant activity against a panel of other ion channels at a

concentration of 10 µM.
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Ion
Channel/Target

Assay Type Cell Type IC50 (nM) Reference

Primary Targets

CRAC Channel

(Icrac)

Electrophysiolog

y
RBL-2H3 cells 402 [1][2]

Orai1/STIM1

(SOCE)
Calcium Influx CHO cells 25 [1]

Orai1 Not Specified T-REx-CHO cells 25 [2]

Orai3 Not Specified T-REx-CHO cells 530 [2]

SOCE Calcium Influx
Activated CD4+

T lymphocytes
265 [1]

Off-Target Ion

Channels and

Transporters (at

10 µM)

Voltage-gated

Potassium (Kv)

Channels

Radioligand

Binding/Function

al Assay

Various
No significant

effect
[2]

Chloride (Cl-)

Channels

Radioligand

Binding/Function

al Assay

Various
No significant

effect
[2]

TRPC1

Radioligand

Binding/Function

al Assay

Various
No significant

effect
[2]

TRPM2

Radioligand

Binding/Function

al Assay

Various
No significant

effect
[2]

TRPM4

Radioligand

Binding/Function

al Assay

Various
No significant

effect
[2]
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Cav1.2 (L-type

calcium channel)

Radioligand

Binding/Function

al Assay

Various
No significant

effect
[2]

Dopamine

Transporter

Radioligand

Binding Assay
Various

No significant

effect
[2]

5-HT Transporter
Radioligand

Binding Assay
Various

No significant

effect
[2]

GABA Receptors
Radioligand

Binding Assay
Various

No significant

effect
[2]

Experimental Protocols
Detailed methodologies are crucial for the interpretation and replication of scientific findings.

Below are summaries of the key experimental protocols used to characterize the selectivity of

RO2959 monohydrochloride.

Electrophysiological Measurement of CRAC Channel
Activity (ICRAC)
The inhibitory effect of RO2959 on the CRAC current (ICRAC) is typically determined using

whole-cell patch-clamp electrophysiology.

Cell Preparation: Rat basophilic leukemia (RBL-2H3) cells, which endogenously express

CRAC channels, are cultured and prepared for patch-clamp recording.

Recording Configuration: The whole-cell patch-clamp configuration is established to allow for

the measurement of ionic currents across the entire cell membrane.

Store Depletion: Intracellular calcium stores are depleted to activate the CRAC channels.

This is achieved by including a calcium chelator, such as BAPTA, in the intracellular pipette

solution.

Application of RO2959: Following the establishment of a stable ICRAC, various

concentrations of RO2959 are applied to the cells via a perfusion system.
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Data Acquisition and Analysis: The current is recorded in response to voltage ramps or

steps. The inhibitory effect of RO2959 is quantified by measuring the reduction in the ICRAC

amplitude at a specific voltage (e.g., -100 mV). The IC50 value is then calculated by fitting

the concentration-response data to a sigmoidal curve.

Calcium Imaging of Store-Operated Calcium Entry
(SOCE)
The effect of RO2959 on SOCE is assessed using fluorescent calcium indicators.

Cell Loading: Cells (e.g., CHO cells stably expressing Orai1 and STIM1, or primary T

lymphocytes) are loaded with a calcium-sensitive fluorescent dye, such as Fura-2 AM.

Baseline Measurement: The baseline intracellular calcium concentration is measured in a

calcium-free external solution.

Store Depletion: Thapsigargin, an inhibitor of the sarco/endoplasmic reticulum Ca2+-ATPase

(SERCA) pump, is added to the calcium-free solution to passively deplete intracellular

calcium stores.

Calcium Add-back and SOCE Measurement: Calcium is then added back to the extracellular

solution, and the subsequent increase in intracellular calcium due to SOCE is monitored by

measuring the change in fluorescence of the calcium indicator.

Inhibition by RO2959: To determine the inhibitory effect of RO2959, cells are pre-incubated

with various concentrations of the compound before the calcium add-back step. The

reduction in the peak or integrated calcium signal is used to calculate the IC50 value.

Mandatory Visualization
The following diagrams illustrate key pathways and workflows relevant to the study of RO2959
monohydrochloride.
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Caption: CRAC Channel Activation Signaling Pathway.
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Ion Channel Selectivity Screening Workflow
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Caption: Ion Channel Selectivity Screening Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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